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Compound of Interest

Compound Name: OL-135

Cat. No.: B1677196

OL-135 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the storage, handling, and use of the FAAH
inhibitor, OL-135.

Frequently Asked Questions (FAQs)

Q1: How should powdered OL-135 be stored?

Al: Powdered OL-135 should be stored at -80°C for optimal stability.[1]
Q2: What is the recommended solvent for reconstituting OL-135?

A2: For in vivo studies, OL-135 can be dissolved in a vehicle consisting of a 1:1:18 ratio of
ethanol, cremophor, and saline.

Q3: What is the shelf life of OL-135?

A3: While a specific shelf life is not definitively stated in the provided information, storing the
powdered form at -80°C is the recommended condition for maintaining its integrity.[1] For
reconstituted solutions, it is best practice to prepare them fresh before each experiment to
ensure optimal activity.

Q4: Can | store OL-135 in solution?
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A4: For best results, it is recommended to prepare OL-135 solutions fresh for each experiment.
If short-term storage is necessary, it is advisable to aliquot the solution into single-use volumes
to avoid repeated freeze-thaw cycles, which can degrade the compound. Store these aliquots
at -80°C.

Q5: How should | handle OL-135 to ensure its stability?

A5: Minimize the exposure of powdered OL-135 to ambient temperature and humidity. When
preparing solutions, allow the vial to equilibrate to room temperature before opening to prevent
condensation. Once in solution, protect it from light and use it as soon as possible.

Storage Conditions Summary

Form Storage Temperature Notes

Powder -80°C Long-term storage.

Short-term storage in single-

use aliquots. Avoid repeated
Solution -80°C freeze-thaw cycles. Best

practice is to prepare fresh

before use.

Experimental Protocol: Preparation of OL-135 for In
Vivo Studies

This protocol describes the preparation of OL-135 for administration in animal models, based
on methodologies cited in research literature.

Materials:

OL-135 powder

Ethanol (200 proof)

Cremophor EL or Alkamuls-620

Saline (0.9% NacCl) or 5% Dextrose solution
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 Sterile microcentrifuge tubes

e \ortex mixer

e Sonicator (optional)

Procedure:

Vehicle Preparation: Prepare the vehicle solution by mixing ethanol, cremophor (or Alkamuls-
620), and saline (or 5% dextrose) in a 1:1:18 ratio. For example, to prepare 2 ml of vehicle,
mix 100 pl of ethanol, 100 pl of cremophor, and 1.8 ml of saline.

Weighing OL-135: Accurately weigh the required amount of OL-135 powder. Perform this
step quickly to minimize exposure to air and humidity.

Dissolution:

o Add the appropriate volume of the prepared vehicle to the weighed OL-135 powder.
o Vortex the mixture vigorously until the powder is completely dissolved.

o If necessary, sonicate the solution for a few minutes to ensure complete dissolution.

Final Concentration: The final concentration of OL-135 will depend on the experimental
requirements. For example, to achieve a dosing solution of 10 mg/ml, dissolve 10 mg of OL-
135 in 1 ml of the vehicle.

Administration: Administer the freshly prepared OL-135 solution to the experimental animals
as required by the study protocol. It is recommended to use the solution within an hour of
preparation.[1]

Troubleshooting Guide

This guide addresses common issues that may arise during experiments involving OL-135.

Issue 1: Inconsistent or lower-than-expected experimental results.

This could be due to several factors related to the storage and handling of OL-135.
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Caption: Troubleshooting workflow for inconsistent experimental results with OL-135.
Possible Causes and Solutions:
e Degraded OL-135:

o Cause: Improper storage of powdered OL-135 (i.e., not at -80°C) or repeated freeze-thaw
cycles of stock solutions.

o Solution: Ensure that powdered OL-135 is always stored at -80°C. When using solutions,
prepare them fresh. If you suspect degradation, discard the old stock and use a fresh vial
of powdered OL-135.

e Incomplete Dissolution:
o Cause: OL-135 may not have been fully dissolved in the vehicle.

o Solution: Ensure vigorous vortexing and, if necessary, sonication to achieve a clear
solution. Visually inspect the solution for any particulate matter before use.
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« Incorrect Vehicle Composition:
o Cause: The ratio of ethanol, cremophor, and saline in the vehicle was not accurate.

o Solution: Carefully prepare the vehicle with the correct 1:1:18 ratio to ensure proper
solubility and bioavailability of OL-135.

Issue 2: Precipitation observed in the OL-135 solution.

o Cause: The solubility of OL-135 may be limited in certain vehicles or at lower temperatures.
The solution may have been stored for too long or at an inappropriate temperature.

e Solution:
o Prepare the solution fresh before each experiment.

o If precipitation occurs upon cooling, gently warm the solution to room temperature and
vortex to redissolve before use.

o Consider preparing a more dilute solution if precipitation persists.

By adhering to these storage and handling guidelines, researchers can ensure the integrity and
efficacy of OL-135 in their experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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